Cas no 52030-06-5 (2-chloro-N-(1-methyl-2-propylpentyl)acetamide)

2-chloro-N-(1-methyl-2-propylpentyl)acetamide structure
52030-06-5 structure
Product Name:2-chloro-N-(1-methyl-2-propylpentyl)acetamide
CAS No:52030-06-5
MF:C11H22ClNO
MW:219.751482486725
CID:1575210
PubChem ID:3040307
Update Time:2025-04-21

2-chloro-N-(1-methyl-2-propylpentyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(1-methyl-2-propylpentyl)acetamide
    • 2-chloro-N-(3-propylhexan-2-yl)acetamide
    • Acetamide, 2-chloro-(3-propyl-2-hexyl)-
    • DB-303249
    • 2-Chloro-N-(1-methyl -2-propylpentyl )acetamide
    • BRN 3046459
    • Acetamide, 2-chloro-N-(1-methyl-2-propylpentyl)-
    • 2-Chloro-N-(1-methyl-2-propylpentyl) acetamide
    • DTXSID20966371
    • 52030-06-5
    • 2-Chloro-N-(3-propylhexan-2-yl)ethanimidic acid
    • Inchi: 1S/C11H22ClNO/c1-4-6-10(7-5-2)9(3)13-11(14)8-12/h9-10H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: XSCQBMDVQIGAMV-UHFFFAOYSA-N
    • SMILES: ClCC(NC(C)C(CCC)CCC)=O

Computed Properties

  • Exact Mass: 219.13916
  • Monoisotopic Mass: 219.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.963
  • Boiling Point: 331.3°C at 760 mmHg
  • Flash Point: 154.2°C
  • Refractive Index: 1.45
  • PSA: 29.1
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